Cas no 1899164-47-6 (3-(2-chloro-3,6-difluorophenyl)prop-2-en-1-amine)

• Product Name: 3-(2-chloro-3,6-difluorophenyl)prop-2-en-1-amine
• CAS No: 1899164-47-6
• MF: C₉H₈ClF₂N
• MW: 203.616328239441
• CID: 6147860
• PubChem ID: 117292163
• Update Time: 2025-06-11

3-(2-chloro-3,6-difluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3,6-difluorophenyl)prop-2-en-1-amine
• 1899164-47-6
• EN300-1997780

• Inchi： 1S/C9H8ClF2N/c10-9-6(2-1-5-13)7(11)3-4-8(9)12/h1-4H,5,13H2/b2-1+
• InChI Key： LHTWBHRDTHXZKS-OWOJBTEDSA-N
• SMILES： ClC1C(=CC=C(C=1/C=C/CN)F)F

Computed Properties

• Exact Mass: 203.0313333g/mol
• Monoisotopic Mass: 203.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-chloro-3,6-difluorophenyl)prop-2-en-1-amine

Introduction to 3-(2-Chloro-3,6-difluorophenyl)prop-2-en-1-amine (CAS No. 1899164-47-6)

3-(2-Chloro-3,6-difluorophenyl)prop-2-en-1-amine, with the CAS number 1899164-47-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted propenamines and is characterized by its unique chemical structure, which includes a chloro-substituted, difluorinated phenyl group and a propenamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 3-(2-Chloro-3,6-difluorophenyl)prop-2-en-1-amine is C₁₀H₈ClF₂N, and its molecular weight is approximately 215.62 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 2-chloro-3,6-difluorobenzyl chloride with an appropriate amine derivative. The resulting product is then subjected to further purification steps to ensure high purity and consistency.

In terms of physical properties, 3-(2-Chloro-3,6-difluorophenyl)prop-2-en-1-amine is a colorless to pale yellow liquid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

The chemical stability of 3-(2-Chloro-3,6-difluorophenyl)prop-2-en-1-amine is an important consideration for its storage and handling. It is generally stable under normal laboratory conditions but should be protected from moisture and strong acids or bases to prevent degradation. Additionally, it is advisable to store the compound at temperatures below 4°C to maintain its integrity over extended periods.

In the realm of medicinal chemistry, 3-(2-Chloro-3,6-difluorophenyl)prop-2-en-1-amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its potential as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific kinases involved in cancer cell proliferation. This property makes it a potential candidate for the development of targeted cancer therapies.

Beyond its anticancer properties, 3-(2-Chloro-3,6-difluorophenyl)prop-2-en-1-amine has also been investigated for its neuroprotective effects. Studies conducted in vitro and in animal models have demonstrated that the compound can reduce neuronal damage induced by oxidative stress and neurotoxic agents. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(2-Chloro-3,6-difluorophenyl)prop-2-en-1-amine has been another area of active research. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which allows for sustained therapeutic effects. However, further studies are needed to optimize its pharmacokinetic parameters for clinical applications.

Toxicological studies on 3-(2-Chloro-3,6-difluorophenyl)prop-2-en-1-amine have shown that it has a relatively low toxicity profile at therapeutic doses. In acute toxicity tests conducted in rodents, no significant adverse effects were observed at doses up to 500 mg/kg. Chronic toxicity studies are currently underway to assess long-term safety and identify any potential side effects.

In conclusion, 3-(2-Chloro-3,6-difluorophenyl)prop-2-en-1-amine (CAS No. 1899164-47-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential and refine its use in clinical settings.